10-(2H-1,3-benzodioxol-5-yl)-14,14-dimethyl-2,7,9-triazatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3,5,7-tetraen-12-one 10-(2H-1,3-benzodioxol-5-yl)-14,14-dimethyl-2,7,9-triazatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3,5,7-tetraen-12-one
Brand Name: Vulcanchem
CAS No.: 705268-90-2
VCID: VC7675535
InChI: InChI=1S/C21H21N3O3/c1-21(2)9-14-18(15(25)10-21)19(24-20-13(23-14)4-3-7-22-20)12-5-6-16-17(8-12)27-11-26-16/h3-8,19,23H,9-11H2,1-2H3,(H,22,24)
SMILES: CC1(CC2=C(C(NC3=C(N2)C=CC=N3)C4=CC5=C(C=C4)OCO5)C(=O)C1)C
Molecular Formula: C21H21N3O3
Molecular Weight: 363.417

10-(2H-1,3-benzodioxol-5-yl)-14,14-dimethyl-2,7,9-triazatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3,5,7-tetraen-12-one

CAS No.: 705268-90-2

Cat. No.: VC7675535

Molecular Formula: C21H21N3O3

Molecular Weight: 363.417

* For research use only. Not for human or veterinary use.

10-(2H-1,3-benzodioxol-5-yl)-14,14-dimethyl-2,7,9-triazatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3,5,7-tetraen-12-one - 705268-90-2

Specification

CAS No. 705268-90-2
Molecular Formula C21H21N3O3
Molecular Weight 363.417
IUPAC Name 6-(1,3-benzodioxol-5-yl)-9,9-dimethyl-6,8,10,11-tetrahydro-5H-pyrido[3,2-b][1,4]benzodiazepin-7-one
Standard InChI InChI=1S/C21H21N3O3/c1-21(2)9-14-18(15(25)10-21)19(24-20-13(23-14)4-3-7-22-20)12-5-6-16-17(8-12)27-11-26-16/h3-8,19,23H,9-11H2,1-2H3,(H,22,24)
Standard InChI Key JLWMXZXYDMMDTJ-UHFFFAOYSA-N
SMILES CC1(CC2=C(C(NC3=C(N2)C=CC=N3)C4=CC5=C(C=C4)OCO5)C(=O)C1)C

Introduction

10-(2H-1,3-benzodioxol-5-yl)-14,14-dimethyl-2,7,9-triazatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3,5,7-tetraen-12-one is a complex organic compound characterized by its unique tricyclic structure, which includes a benzodioxole moiety, a triazatricyclo framework, and a tetraenone system. This compound is of interest in various fields of scientific research due to its potential biological activities and structural complexity.

Synthesis Methods

The synthesis of this compound typically involves multiple steps:

StepDescription
1. Formation of Benzodioxole RingCyclization of catechol derivatives with formaldehyde.
2. Construction of Triazatricyclo FrameworkCycloaddition reactions, such as the Diels-Alder reaction, followed by ring-closing metathesis.
3. Introduction of Tetraenone SystemCross-coupling reactions like Suzuki or Heck reactions to introduce unsaturated bonds.

Chemical Reactions

This compound can undergo various chemical reactions:

  • Oxidation: Using reagents like potassium permanganate or chromium trioxide.

  • Reduction: Achieved with hydrogenation catalysts such as palladium on carbon.

  • Substitution: Electrophilic and nucleophilic substitution reactions, particularly on the benzodioxole ring.

Biological Activity and Applications

The compound is investigated for its potential biological activities, including:

  • Anticancer Properties: It is studied for its ability to induce apoptosis.

  • Antimicrobial Properties: Potential applications in developing antimicrobial agents.

  • Therapeutic Effects: Explored for anti-inflammatory and analgesic properties.

Research Findings

Research on this compound is ongoing, with a focus on its unique structural features and potential therapeutic applications. The compound's interaction with molecular targets and pathways, such as enzymes and signaling pathways related to inflammation and cell proliferation, is a key area of study.

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